Cas no 1357945-96-0 (7-bromo-1h-pyrazolo[4,3-c]pyridin-3-amine)

7-Bromo-1H-pyrazolo[4,3-c]pyridin-3-amine is a heterocyclic compound featuring a fused pyrazole-pyridine core structure, with a bromine substituent at the 7-position and an amino group at the 3-position. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile building block for the synthesis of biologically active molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores. The amino group provides an additional handle for derivatization, enhancing its utility in drug discovery. Its rigid bicyclic framework contributes to favorable binding affinity and selectivity in target interactions, making it valuable for the development of kinase inhibitors or other therapeutic agents. The compound's well-defined reactivity profile and structural features make it a promising intermediate for the design of novel pharmaceutical candidates.

7-bromo-1h-pyrazolo[4,3-c]pyridin-3-amine structure

1357945-96-0 structure

Product Name:7-bromo-1h-pyrazolo[4,3-c]pyridin-3-amine

CAS No:1357945-96-0

MF:C₆H₅BrN₄

MW:213.034699201584

CID:1244367

PubChem ID:118047188

Update Time:2025-07-02

7-bromo-1h-pyrazolo[4,3-c]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 7-bromo-1h-pyrazolo[4,3-c]pyridin-3-amine
- 1357945-96-0
- SCHEMBL16681386
- FNKGCJSEOZGWOI-UHFFFAOYSA-N
- 3-c]pyridin-3-aMine
- EN300-7726518
- Inchi： 1S/C6H5BrN4/c7-4-2-9-1-3-5(4)10-11-6(3)8/h1-2H,(H3,8,10,11)
- InChI Key： FNKGCJSEOZGWOI-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC2C(N)=NNC=21

Computed Properties

Exact Mass: 211.96976g/mol
Monoisotopic Mass: 211.96976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 67.6Å²

7-bromo-1h-pyrazolo[4,3-c]pyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029191159-1g	7-Bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	97%	1g	$1,230.12	2022-04-03
Alichem	A029191159-5g	7-Bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	97%	5g	$3,551.00	2022-04-03
Chemenu	CM271029-1g	7-Bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	97%	1g	$883	2021-08-18
Chemenu	CM271029-1g	7-Bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	97%	1g	$1062	2023-02-18
Enamine	EN300-7726518-0.05g	7-bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	95.0%	0.05g	$229.0	2025-03-21
Enamine	EN300-7726518-0.1g	7-bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	95.0%	0.1g	$342.0	2025-03-21
Enamine	EN300-7726518-0.25g	7-bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	95.0%	0.25g	$487.0	2025-03-21
Enamine	EN300-7726518-0.5g	7-bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	95.0%	0.5g	$768.0	2025-03-21
Enamine	EN300-7726518-1.0g	7-bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	95.0%	1.0g	$986.0	2025-03-21
Enamine	EN300-7726518-2.5g	7-bromo-1H-pyrazolo[4,3-c]pyridin-3-amine	1357945-96-0	95.0%	2.5g	$1931.0	2025-03-21